2-(4-Tert-butylphenyl)-8-chloroquinoline-4-carbonyl chloride
Overview
Description
The compound is a complex organic molecule. It likely contains a quinoline ring (a type of heterocyclic aromatic organic compound), a carbonyl group (C=O), and a chloride atom. The “4-Tert-butylphenyl” part suggests the presence of a phenyl ring with a tert-butyl group attached .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions. For instance, 4-tert-Butylbenzyl chloride can be used to control molecular weight and prevent microgel formation during polymerization . Another compound, (4-tert-Butylphenoxy)acetyl chloride, is used in the synthesis of other complex organic molecules .Scientific Research Applications
Chiral Ligand Applications
The compound 2-(4-Tert-butylphenyl)-8-chloroquinoline-4-carbonyl chloride has been utilized in the synthesis of new chiral ligands based on 8-chloroquinoline. These ligands have shown applications in forming complexes with metals such as rhodium(III), palladium(II), and platinum(II), which are useful in various chemical reactions. For example, a study by Franciò et al. (1999) demonstrated the creation of a binuclear chloro-bridged rhodium(III) species through a reaction with rhodium(I), highlighting the potential of these ligands in catalytic processes (Franciò et al., 1999).
Catalytic Applications in Organic Synthesis
Wolf and Lerebours (2003) explored the use of palladium-phosphinous acid catalysts in various organic synthesis reactions, including Stille, Heck, and amination reactions of chloroquinolines. This research highlights the potential of this compound derivatives in facilitating efficient and diverse organic transformations (Wolf & Lerebours, 2003).
Photoluminescence and Material Science Applications
The compound has applications in the field of material science, particularly in the creation of luminescent materials. Tan et al. (2018) synthesized zinc(II) and cadmium(II) complexes using 2-aryl substituted-8-hydroxyquinoline ligands, demonstrating strong yellow-orange luminescence, which could be promising for applications in luminescent materials (Tan et al., 2018).
Synthesis of Complex Organic Molecules
The versatility of this compound is further evident in its use in synthesizing complex organic molecules. A study by Gibson et al. (2007) utilized related compounds in the stereoselective synthesis of Reissert compounds, highlighting the potential of this chemical in the synthesis of complex, chiral organic molecules (Gibson et al., 2007).
Mechanism of Action
Target of Action
Similar compounds, such as 4-tert-butylbenzyl chloride, have been used in various chemical transformations .
Mode of Action
It’s known that benzylic halides, such as 4-tert-butylbenzyl chloride, typically react via an sn1 pathway, via the resonance-stabilized carbocation .
Biochemical Pathways
For instance, 2,4-di-tert-butylphenol has shown to affect the deamination of biogenic amines in the nervous system, possibly through inhibitory effects on monoamine oxidase or MAO-like enzymes .
Properties
IUPAC Name |
2-(4-tert-butylphenyl)-8-chloroquinoline-4-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17Cl2NO/c1-20(2,3)13-9-7-12(8-10-13)17-11-15(19(22)24)14-5-4-6-16(21)18(14)23-17/h4-11H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTSLRNBWMWTHFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NC3=C(C=CC=C3Cl)C(=C2)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101157867 | |
Record name | 8-Chloro-2-[4-(1,1-dimethylethyl)phenyl]-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101157867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1160256-15-4 | |
Record name | 8-Chloro-2-[4-(1,1-dimethylethyl)phenyl]-4-quinolinecarbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160256-15-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Chloro-2-[4-(1,1-dimethylethyl)phenyl]-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101157867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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